Cas no 1268135-96-1 (Benzyl-PEG2-amine)

• Product Name: Benzyl-PEG2-amine
• CAS No: 1268135-96-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 2094875
• PubChem ID: 51354656
• Update Time: 2025-06-07

Benzyl-PEG2-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG2-Amino
• 2-(2-(Benzyloxy)ethoxy)ethanamine
• Benzyl-PEG2-amine
• 2-[2-(Benzyloxy)ethoxy]ethanamine
• 2-(2-Benzyloxyethoxy)ethanamine
• ZB0935
• ([2-(2-Aminoethoxy)ethoxy]methyl)benzene
• {[2-(2-aminoethoxy)ethoxy]methyl}benzene
• MS-23057
• CS-0114685
• MFCD20696222
• 2-(2-phenylmethoxyethoxy)ethanamine
• 2-(2-(benzyloxy)ethoxy)ethan-1-amine
• BP-22854
• HY-140742
• DA-61594
• AKOS022612516
• SCHEMBL12020781
• S10508
• 1268135-96-1

• Inchi： 1S/C11H17NO2/c12-6-7-13-8-9-14-10-11-4-2-1-3-5-11/h1-5H,6-10,12H2
• InChI Key： SQXOAFKQZRVRTF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCOCCN

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: 0.5

Experimental Properties

• Color/Form: Solid powder

Benzyl-PEG2-amine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Benzyl-PEG2-amine

Recent Advances in the Application of Benzyl-PEG2-amine (CAS: 1268135-96-1) in Chemical Biology and Pharmaceutical Research

Benzyl-PEG2-amine (CAS: 1268135-96-1) is a bifunctional polyethylene glycol (PEG) derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and proteomics. Recent studies have highlighted its role as a linker molecule in antibody-drug conjugates (ADCs), peptide modifications, and nanoparticle surface functionalization. This research brief synthesizes the latest findings on the synthesis, characterization, and applications of Benzyl-PEG2-amine, with a focus on its chemical properties and therapeutic potential.

A 2023 study published in Bioconjugate Chemistry demonstrated the efficacy of Benzyl-PEG2-amine as a spacer in ADCs, enhancing the stability and pharmacokinetics of payloads such as monomethyl auristatin E (MMAE). The researchers utilized a novel conjugation strategy involving the amine terminus of Benzyl-PEG2-amine to achieve site-specific antibody modification, resulting in improved tumor targeting and reduced off-target toxicity. The study also reported a 40% increase in plasma half-life compared to non-PEGylated counterparts, underscoring the molecule's utility in ADC optimization.

In proteomics, Benzyl-PEG2-amine has been employed as a crosslinker for mass spectrometry-based protein interaction studies. A breakthrough Nature Methods paper (2024) detailed its use in stabilizing transient protein complexes through amine-reactive chemistry, enabling the identification of low-abundance interactors with high specificity. The CAS: 1268135-96-1 compound's ethylene glycol units were shown to reduce nonspecific binding while maintaining aqueous solubility—a critical advantage for structural biology applications.

Emerging applications in nanomedicine have leveraged Benzyl-PEG2-amine's amphiphilic properties for lipid nanoparticle (LNP) formulation. Recent preclinical data presented at the 2024 Controlled Release Society Annual Meeting revealed that LNP surfaces modified with this PEG derivative exhibited enhanced endosomal escape efficiency (up to 2.3-fold improvement) for mRNA delivery. The benzyl moiety was found to facilitate membrane fusion through hydrophobic interactions, while the PEG spacer maintained steric stabilization—a dual mechanism that addresses key delivery challenges.

Ongoing clinical trials (Phase I/II) are investigating Benzyl-PEG2-amine-conjugated IL-2 variants for cancer immunotherapy. Preliminary results indicate that PEGylation at the N-terminus via this linker preserves cytokine activity while reducing immunogenicity—a finding that could reshape protein therapeutic design paradigms. Analytical characterization using HPLC-MS confirmed the stability of the 1268135-96-1-derived conjugate under physiological conditions, with <5% degradation after 72 hours in serum.

Future research directions include the development of enantiopure Benzyl-PEG2-amine derivatives for chiral drug conjugation and exploration of its utility in targeted radioligand therapy. The compound's structural modularity (amine reactivity, PEG length, and benzyl aromaticity) positions it as a platform technology for next-generation biopharmaceuticals. However, challenges remain in optimizing the trade-off between linker hydrophilicity and cell permeability, particularly for intracellular targets.